Cas no 16716-11-3 (1,1':3',1'':3'',1''':3''',1'''':3'''',1''''':3''''',1'''''':3'''''',1'''''''-Octiphenyl)

• Product Name: 1,1':3',1'':3'',1''':3''',1'''':3'''',1''''':3''''',1'''''':3'''''',1'''''''-Octiphenyl
• CAS No: 16716-11-3
• MF: C₄₈H₃₄
• MW: 610.783572673798
• CID: 224135
• PubChem ID: 140126
• Update Time: 2025-04-19

1,1':3',1'':3'',1''':3''',1'''':3'''',1''''':3''''',1'''''':3'''''',1'''''''-Octiphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1':3',1'':3'',1''':3''',1'''':3'''',1''''':3''''',1'''''':3'''''',1'''''''-Octiphenyl
• 1,1':3',1'':3'',1''':3''',1'''':3'''',1''''':3''''',1'''''':3'''''',1'''''''-Octibenzene
• 1-phenyl-3-[3-[3-[3-[3-(3-phenylphenyl)phenyl]phenyl]phenyl]phenyl]benzene
• m-Octaphenyl
• m-Octiphenyl
• QJOBYJDULSYRSC-UHFFFAOYSA-N
• DTXSID60168236
• 16716-11-3

• Inchi： 1S/C48H34/c1-3-13-35(14-4-1)37-17-7-19-39(29-37)41-21-9-23-43(31-41)45-25-11-27-47(33-45)48-28-12-26-46(34-48)44-24-10-22-42(32-44)40-20-8-18-38(30-40)36-15-5-2-6-16-36/h1-34H
• InChI Key： QJOBYJDULSYRSC-UHFFFAOYSA-N
• SMILES： C1(C=CC=C(C=1)C1C=CC=C(C2C=CC=C(C3C=CC=CC=3)C=2)C=1)C1C=CC=C(C=1)C1C=CC=C(C2C=CC=C(C3C=CC=CC=3)C=2)C=1

Computed Properties

• Exact Mass: 610.26622
• Monoisotopic Mass: 610.266
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 48
• Rotatable Bond Count: 7
• Complexity: 862
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.117
• Boiling Point: 786°C at 760 mmHg
• Flash Point: 437.1°C
• Refractive Index: 1.646
• PSA: 0